Cas no 2172086-99-4 (1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid)

• Product Name: 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid
• CAS No: 2172086-99-4
• MF: C₁₅H₂₃F₂NO₄
• MW: 319.344231843948
• CID: 5271686
• PubChem ID: 165830988
• Update Time: 2025-05-19

1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-carboxy-3,3-difluorocyclobutyl)-, 1-(1,1-dimethylethyl) ester
• 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid

• Inchi： 1S/C15H23F2NO4/c1-13(2,3)22-12(21)18-6-4-10(5-7-18)14(11(19)20)8-15(16,17)9-14/h10H,4-9H2,1-3H3,(H,19,20)
• InChI Key： UFIPDAOLKKKVMF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C2(C(O)=O)CC(F)(F)C2)CC1

Additional information on 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid

1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid: A Comprehensive Overview

The compound 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid, with CAS No. 2172086-99-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is characterized by its unique structure, which incorporates a cyclobutane ring system, a piperidine moiety, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, cyclizations, and protecting group manipulations. Recent advancements in asymmetric catalysis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for studying the stereochemical properties of this molecule. The cyclobutane ring system is particularly interesting due to its strained geometry, which can impart unique electronic and steric effects on the overall structure.

In terms of physical properties, 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties have been studied extensively, revealing potential applications in sensors and biosensors. The fluorine atoms in the cyclobutane ring contribute significantly to the molecule's electronic characteristics, making it a promising candidate for use in fluorinated pharmaceuticals.

The biological activity of this compound has been explored in recent studies. It has shown moderate inhibitory effects against several enzymes, including kinases and proteases. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents. Furthermore, its ability to interact with membrane-bound receptors makes it a potential candidate for drug delivery systems.

In the realm of materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and nanomaterials. Its rigid structure and functional versatility make it ideal for applications in nanotechnology and composite materials. Researchers have also investigated its use in stimuli-responsive materials, where its structural dynamics can be exploited to create systems that respond to external stimuli such as temperature or pH changes.

The environmental impact of 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid has been a topic of recent concern. Studies have shown that it undergoes biodegradation under specific conditions, although further research is needed to fully understand its ecological footprint. Efforts are underway to develop more sustainable synthesis routes and recycling methods for this compound.

In conclusion, 1-(1-tert-butoxycarbonyl-4-piperidyl)-3,3-difluoro-cyclobutanecarboxylic acid (CAS No. 2172086-99-4) is a multifaceted compound with applications spanning multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in chemistry, biology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.